molecular formula C11H13F2NO2 B8528790 Tert-butyl 4-amino-2,5-difluorobenzoate

Tert-butyl 4-amino-2,5-difluorobenzoate

Cat. No.: B8528790
M. Wt: 229.22 g/mol
InChI Key: MCXYHHPZONPIQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 4-amino-2,5-difluorobenzoate is a useful research compound. Its molecular formula is C11H13F2NO2 and its molecular weight is 229.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13F2NO2

Molecular Weight

229.22 g/mol

IUPAC Name

tert-butyl 4-amino-2,5-difluorobenzoate

InChI

InChI=1S/C11H13F2NO2/c1-11(2,3)16-10(15)6-4-8(13)9(14)5-7(6)12/h4-5H,14H2,1-3H3

InChI Key

MCXYHHPZONPIQY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)C1=CC(=C(C=C1F)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1000 mg (2.82 mmol) of tert-butyl 2,5-difluoro-4-nitrobenzoate in 8 ml of tetrahydrofuran and 8 ml of ethyl acetate was hydrogenated in the presence of 65.6 mg of palladium (10% on activated carbon) at RT and standard pressure. The reaction mixture was then filtered through Celite and the filtrate was concentrated under reduced pressure and dried. The crude product was purified by normal phase chromatography (mobile phase: cyclohexane/ethyl acetate 15%-20% mixtures). Yield: 155 mg (purity 85%, 20% of theory)
Name
tert-butyl 2,5-difluoro-4-nitrobenzoate
Quantity
1000 mg
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step Two
Quantity
8 mL
Type
solvent
Reaction Step Three
Quantity
65.6 mg
Type
catalyst
Reaction Step Four

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